Chloroplatinic acid hydrate

Specification

• CAS No.: 26023-84-7
• Molecular Formula: Cl6H4OPt
• Molecular Weight: 427.8 g/mol
• IUPAC Name: hexachloroplatinum(2-);hydron;hydrate
• Standard InChI: InChI=1S/6ClH.H2O.Pt/h6*1H;1H2;/q;;;;;;;+4/p-4
• Standard InChI Key: SLIOYUPLNYLSSR-UHFFFAOYSA-J
• SMILES: [H+].[H+].O.Cl[Pt-2](Cl)(Cl)(Cl)(Cl)Cl
• Canonical SMILES: [H+].[H+].O.Cl[Pt-2](Cl)(Cl)(Cl)(Cl)Cl

Introduction

Chemical Identity and Structure

Basic Chemical Information

Chloroplatinic acid hydrate is an inorganic platinum compound with the chemical formula H₂PtCl₆·xH₂O, where x typically equals 6 in the hexahydrate form. The compound's structure is more accurately represented as [H₃O]₂PtCl₆ₓ (where 0 ≤ x ≤ 6), indicating that it contains hydronium (H₃O⁺) ions rather than simply protons. This distinction is important for understanding its chemical behavior in solution.

Nomenclature and Identification

The compound is known by several synonyms in scientific and commercial contexts:

• Hydrogen hexachloroplatinate(IV) hydrate

• Hexachloroplatinic acid hexahydrate

• Platinic chloride hexahydrate

• Dihydrogen hexachloroplatinate(IV) hydrate

For identification purposes, the compound has the following registry numbers:

• CAS Number: 18497-13-7 (hexahydrate)

• CAS Number: 26023-84-7 (hydrate with unspecified water content)

• MDL Number: MFCD00149910 (hexahydrate)

• Molecular Weight: 517.91 g/mol (hexahydrate), 409.82 g/mol (anhydrous)

Structural Characteristics

According to X-ray crystallography studies, the structure of chloroplatinic acid hydrate consists of octahedral PtCl₆²⁻ anions linked through hydrogen bonding. These octahedra form a cubic array that encases water molecules within the crystal structure. This arrangement contributes to the compound's hygroscopic nature and its distinctive physical properties.

Physical and Chemical Properties

Physical Appearance and Form

Chloroplatinic acid hydrate appears as a red-brown crystalline solid at room temperature. The color can vary slightly depending on the purity and exact water content. The compound is notably hygroscopic, readily absorbing moisture from the atmosphere, which affects its stability during storage and handling.

Key Physical Properties

The compound exhibits several distinctive physical characteristics that define its behavior in various applications:

Property	Value
Physical Form	Crystalline or chunks/powder
Appearance	Red-brown
Odor	Odorless
Density	2.430 g/cm³
Melting Point	60°C (decomposition)
Formula Weight	517.91 g/mol (hexahydrate)
Formula Weight	409.82 g/mol (anhydrous)
Platinum Content	38-40% (in commercial products)

Solubility Characteristics

Chloroplatinic acid hydrate demonstrates excellent solubility in various solvents, making it versatile for different applications:

• Highly soluble in water

• Soluble in alcohols

• Soluble in acetone

• Soluble in ethyl acetate

• Soluble in ether

This broad solubility profile facilitates its use in diverse reaction media and processing environments.

Production Methods

Aqua Regia Dissolution Method

The most common production method for chloroplatinic acid hydrate involves dissolution of platinum metal in aqua regia (a mixture of concentrated nitric acid and hydrochloric acid). The reaction is believed to proceed according to the following equation:

Pt + 4 HNO₃ + 6 HCl → H₂PtCl₆ + 4 NO₂ + 4 H₂O

The resulting orange/red solution can be evaporated to produce brownish-red crystals. While some literature has suggested potential contamination with nitrosonium hexachloroplatinate, more recent studies indicate that once nitric acid has been properly removed, samples prepared via this method contain no detectable nitrogen.

Alternative Production Methods

Several alternative methods have been developed for producing chloroplatinic acid hydrate:

• Chlorine Gas Method: Exposing an aqueous suspension of platinum particles to chlorine gas

• Electrolysis Method: Utilizing electrolytic processes to dissolve platinum into solution

• Analytically Pure Preparation: A patented method involving:

  • Decomposition of platinum metal using hydrochloric acid and nitric acid mixture

  • Removal of nitrogen dioxide through heating with additional hydrochloric acid

  • Filtration, concentration, and treatment with hydrogen peroxide to obtain high-purity product

These alternative methods are often motivated by the desire to avoid nitrogen contamination or to achieve higher purity levels for specialized applications.

Chemical Reactions

Thermal Decomposition

When heated, chloroplatinic acid hydrate undergoes decomposition to form platinum(IV) chloride according to the following reaction:

(H₃O)₂PtCl₆·nH₂O → PtCl₄ + 2 HCl + (n+2) H₂O

This thermal behavior is important for processing and handling considerations, as the compound begins to decompose around 60°C.

Catalytic Activity

The compound exhibits significant catalytic properties, particularly for reactions involving silyl hydrides with olefins and in the manufacturing of SO₃. This catalytic activity stems from the platinum center's ability to coordinate and activate various substrates, making it valuable in numerous chemical transformations.

Applications and Uses

Potassium Determination

Chloroplatinic acid hydrate has been historically important for the quantitative analysis of potassium. The method selectively precipitates potassium from solution as potassium hexachloroplatinate. Determinations are typically conducted in 85% (v/v) alcohol solutions with excess platinate ions, and the precipitated product is collected for analysis. This analytical application remains relevant in certain specialized contexts.

Industrial Applications

The compound finds use in numerous industrial processes and applications:

Application Area	Specific Uses
Catalysis	Chemical synthesis, SO₃ production
Electroplating	Metal finishing, platinum coatings
Photography	Photographic processing
Decorative	Platinum mirrors, fine color in glass and porcelain
Printing	Etching of zinc
Specialty Inks	Indelible ink formulations
Microscopy	Specimen preparation and staining
Medical Devices	Components for surgical instruments

Chemical Industry Applications

The chemical sector represents a significant market for chloroplatinic acid hydrate, holding approximately 20% market share as of 2021. Its widespread use in chemical syntheses that require catalysts for various industrial chemical processes continues to drive demand. The compound's ability to function in electroplating applications further expands its utility across multiple industries.

Market Analysis and Economic Significance

Current Market Status and Projections

The global chloroplatinic acid market demonstrates steady growth, with forecasts predicting significant expansion:

• Market size forecast to reach $4,598.6 million by 2030

• Compound Annual Growth Rate (CAGR) of 3.9% during the forecast period of 2024-2030

Regional Market Distribution

The Asia-Pacific region dominates the global chloroplatinic acid market, accounting for approximately 43% of market share in 2023. This regional leadership is attributed to:

• Rising chemical industry activities

• Growth in food and beverage sectors

• Expanding pharmaceutical manufacturing

• Development of beauty and personal care industries

Other significant regions include North America and Europe, though with smaller market shares compared to Asia-Pacific.

Market Drivers

Several key factors drive the growth of the chloroplatinic acid hydrate market:

• Rising Demand for Platinum-Based Products: Increasing use of platinum in surgical instruments, laboratory equipment, electrical resistance wires, and electrical contact points

• Automotive Industry Requirements: Applications in catalytic converters, where platinum serves as a catalyst (approximately 30% of platinum use)

• Growing Medical Device Industry: Expanding use in surgical instruments and laboratory equipment, with the global medical device market showing consistent growth

• Chemical Sector Expansion: Projected growth in chemical production (4.3% in 2023 according to the American Chemistry Council)